Pyridin-1-ium acetate

• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: pyridin-1-ium;acetate
• InChI: InChI=1S/C5H5N.C2H4O2/c1-2-4-6-5-3-1;1-2(3)4/h1-5H;1H3,(H,3,4)
• InChI Key: GAPYKZAARZMMGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)[O-].C1=CC=[NH+]C=C1

Description

Pyridin-1-ium acetate is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridin-1-ium acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridin-1-ium acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4.93 g of phenyltrimethoxysilane, 72.52 g of tetraethoxysilane, 22.08 g of methyltriethoxysilane, 0.48 g of the 30% methanol solution of trimethoxysilylethylpyridinium acetate, and 150 g of acetone were charged into a 500 mL flask to be dissolved and the resultant mixed solution was warmed while stirring the mixed solution with a magnetic stirrer to reflux. Next, 33.15 g of 0.01 M hydrochloric acid was added to the mixed solution. The mixed solution was subjected to the reaction for 240 minutes and then the resultant reaction solution was cooled down to room temperature. Then, 200 g of propylene glycol monoethyl ether was added to the reaction solution, and ethanol and methanol as reaction by-products, acetone, water, and hydrochloric acid were distilled off under reduced pressure to obtain a hydrolysis-condensation product. The polymer thus obtained corresponded to Formula (VII-16):